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These application notes provide a detailed overview of the standardized experimental setups
and protocols for assessing the ignitability and flammability characteristics of electrical cables.
Understanding these properties is crucial for ensuring fire safety and compliance with
regulatory standards in various applications, from industrial installations to consumer
electronics. The following sections detail the methodologies for key experiments, present data
in a structured format, and visualize the experimental workflows.

Introduction to Cable Ignitability Testing

The ignitability of an electrical cable is a critical parameter in fire hazard assessment. It
determines how readily a cable will ignite and contribute to the spread of fire. Various
standardized tests have been developed to quantify the reaction of cables to fire under
controlled conditions. These tests can be broadly categorized into small-scale tests on single
cables and large-scale tests on bunched or grouped cables. The choice of test method often
depends on the intended application of the cable and the specific regulatory requirements.

Key parameters measured in these tests include:

» Time to Ignition (TTI): The time it takes for a cable to ignite when exposed to a specific heat

source.

o Flame Spread: The extent and speed at which flames propagate along the cable.
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o Heat Release Rate (HRR): The amount of heat energy released per unit of time during
combustion.

e Smoke Production: The quantity and density of smoke generated during a fire.

Key Experimental Protocols
Single Flame Source Test (IEC 60332-1-2)

This test evaluates the resistance of a single vertical electrical or optical fiber cable to flame
propagation.[1][2] It is a fundamental test for assessing the basic fire performance of a cable.

Experimental Protocol:
e Apparatus:

o A metallic enclosure (test chamber) with specified dimensions (e.g., 1200 mm high, 300
mm wide, 450 mm deep) to shield the test from drafts.[3]

o A1l KW pre-mixed flame ignition source (e.g., a Bunsen burner) with a specified burner
tube and gas flow rate.[1]

o Clamps to hold the cable specimen in a vertical position.
o Atimer and measuring scale.
e Sample Preparation:
o A 600 mm long sample of the finished cable is used.[3][4][5]
» Procedure:
o The cable specimen is mounted vertically in the center of the test chamber.[3][4]

o The flame is applied to the lower end of the cable at a 45-degree angle for a specified
duration, which depends on the cable diameter.[6]

o After the application of the flame, the self-extinguishing properties of the cable are
observed.[4]
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o The extent of charring or damage along the cable is measured from the lower edge of the
top clamp.[3][5]

e Pass/Fail Criteria:

o The cable is considered to have passed the test if, after the flame is removed, the fire
extinguishes itself and the charred or damaged portion does not extend to within 50 mm of
the lower edge of the upper clamp.[4][6][7]

Vertical-Tray Flame Test for Bunched Cables (UL 1685)

This large-scale test evaluates the flame propagation and smoke release characteristics of
electrical and optical-fiber cables arranged in a vertical tray, simulating a real-world installation
scenario.[8][9][10]

Experimental Protocol:

e Apparatus:

[¢]

A vertical test chamber.[8][9]

o

A steel ladder cable tray (typically 8 feet long).[8][9]

[e]

A ribbon burner with a specified gas and air mixture, providing a power output of 70,000
Btu/hr.[8]

[e]

Smoke measurement system (photocell and light source) to determine smoke density.[4]
e Sample Preparation:

o Multiple cable samples are attached to the vertical tray in a single layer, spaced half a
cable diameter apart.[8]

e Procedure:

o The cable tray is mounted vertically inside the test chamber.[3][9]
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o The ribbon burner is positioned horizontally at a specific distance from the cable samples.

[81[9]
o The flame is applied for a duration of 20 minutes and then extinguished.[8][9]

o During the test, flame spread along the cables is observed, and smoke release is
continuously measured.[9]

o Acceptance Criteria:
o Flame Spread: The char height on the cables must be less than 8 feet.[9][10]

o Smoke Release: The total smoke released should be 95 square meters or less, and the
peak smoke release rate should be 0.25 m?/s or less.[9][10][11]

Cone Calorimeter Test (ASTM E1354)

The cone calorimeter is a bench-scale instrument used to determine the fundamental
flammability characteristics of materials, including cable components.[12][13] It provides
guantitative data on heat release rate, time to ignition, and smoke production under well-
controlled conditions.[12][14]

Experimental Protocol:

e Apparatus:
o A conical radiant electric heater that applies a uniform heat flux to the sample.[12]
o Aload cell to measure the mass loss of the sample during the test.[12]

o An oxygen consumption measurement system to calculate the heat release rate based on
the principle that for most materials, a constant amount of heat is released per unit mass
of oxygen consumed.[12][13]

o A spark igniter to ignite the gases emitted from the sample.[12]

o A smoke measuring system.
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e Sample Preparation:

o Small, flat samples of the cable material (e.g., insulation or jacket) or short lengths of the
entire cable are prepared, typically 100 mm x 100 mm.[15]

e Procedure:
o The sample is placed horizontally on the load cell under the conical heater.
o The sample is exposed to a predetermined level of radiant heat flux.
o The spark igniter is positioned above the sample to ignite the pyrolysis gases.
o The time to ignition is recorded.

o Throughout the test, the mass of the sample, the oxygen concentration in the exhaust gas,
and the smoke density are continuously measured.[12]

o Data Analysis:
o The heat release rate (HRR) is calculated from the oxygen consumption data.
o The total heat released (THR) is determined by integrating the HRR over time.
o The effective heat of combustion and smoke production rate are also calculated.

Data Presentation

The quantitative data obtained from these tests are summarized in the table below for easy
comparison of different cable types or materials.
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Parameter

IEC 60332-1-2

UL 1685

Cone Calorimeter
(ASTM E1354)

Primary Measurement

Flame Propagation

Flame Propagation &

Smoke Release

Heat Release Rate &

Ignitability

Sample Configuration

Single Vertical Cable

Bunched Vertical
Cables in Tray

Horizontal Material

Sample/Cable Section

Ignition Source

1 kKW Pre-mixed

Flame

70,000 Btu/hr Ribbon

Burner

Conical Radiant

Heater

Key Quantitative Data

Char Length (mm)

Char Height (ft), Total

Smoke Released (m?),
Peak Smoke Release
Rate (m2/s)

Time to Ignition (s),
Peak Heat Release
Rate (kw/m?), Total
Heat Released
(MJ/m?2), Smoke
Production Rate

(m2/s)

Typical Pass Value

Char length < 50 mm

from top clamp

Char height < 8 ft,
Total Smoke < 95 m2,
Peak Smoke Rate <
0.25 m#/s

Varies by application

and material

Visualization of Experimental Workflows and
Relationships

Experimental Workflow for IEC 60332-1-2
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Sample Preparation

Cut 600 mm cable sample

Experimeptal Setup

Mount cable vertically in chamber

'

Position 1 kW flame source at 45°

Test Procedure

y

Apply flame for specified duration

'

Remove flame and observe self-extinguishing

Data Avnalysis

Measure char length from top clamp

'

Compare with pass/fail criteria
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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